Cas no 2411314-31-1 (2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one)

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one is a specialized organic compound featuring a pyrrolidine scaffold linked to a tetrahydropyran moiety. Its structural complexity, including a chloroacetone group and a hydroxyl-substituted oxane ring, makes it a valuable intermediate in synthetic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of both polar (hydroxy) and non-polar (methyl) functional groups enhances its versatility in derivatization reactions. The compound’s stereochemistry and rigid framework may contribute to selective binding in biologically active molecules. Suitable for controlled reactions, it offers potential as a precursor for chiral synthesis or as a building block in drug discovery. Proper handling under inert conditions is recommended due to its reactive chloroacetyl group.

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one structure

2411314-31-1 structure

Product Name:2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one

CAS No:2411314-31-1

MF:C₁₃H₂₂ClNO₃

MW:275.771683216095

CID:5357315

Update Time:2025-05-21

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one
- Z3995632529
- Inchi： 1S/C13H22ClNO3/c1-9(14)12(16)15-6-3-4-11(15)10-8-18-7-5-13(10,2)17/h9-11,17H,3-8H2,1-2H3
- InChI Key： CHAYJTXCNNJZGI-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CCCC1C1COCCC1(C)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 325
XLogP3: 1.1
Topological Polar Surface Area: 49.8

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559453-0.05g	2-chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one	2411314-31-1	95.0%	0.05g	$212.0	2025-02-24

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one

2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one: A Comprehensive Overview

The compound with CAS No. 2411314-31-1, known as 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a hydroxymethyl group, and a chloro-substituted ketone moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds and participate in various biochemical interactions. In the case of 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan-1-one, the pyrrolidine ring is further substituted with a hydroxymethyl group, which adds to its hydrophilic properties and enhances its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor.

The presence of the chloro-substituted ketone group in this compound introduces electrophilic character to the molecule, making it reactive towards nucleophilic attacks. This reactivity has been exploited in various organic synthesis reactions, such as nucleophilic additions and condensations. Recent research has demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

In terms of physical properties, 2-Chloro-1-[2-(4-hydroxy-4-methyloxan-3-yl)pyrrolidin-1-yl]propan